Expanding the chemical space of enol silyl ethers: catalytic dicarbofunctionalization enabled by iron catalysis†

Chemical Science Pub Date: 2023-10-20 DOI: 10.1039/D3SC04549H

Abstract

Enol silyl ethers are versatile, robust, and readily accessible substrates widely used in chemical synthesis. However, the conventional reactivity of these motifs has been limited to classical two electron (2-e) enolate-type chemistry with electrophilic partners or as radical acceptors in one electron (1-e) reactivity leading, in both cases, to exclusive α-monofunctionalization of carbonyls. Herein we describe a mild, fast, and operationally simple one-step protocol that combines readily available fluoroalkyl halides, silyl enol ethers, and, for the first time, hetero(aryl) Grignard reagents to promote selective dicarbofunctionalization of enol silyl ethers. From a broader perspective, this work expands the synthetic utility of enol silyl ethers and establishes bisphosphine–iron catalysis as enabling technology capable of orchestrating selective C–C bond formations with short-lived α-silyloxy radicals with practical implications towards sustainable chemical synthesis.

Graphical abstract: Expanding the chemical space of enol silyl ethers: catalytic dicarbofunctionalization enabled by iron catalysis
Expanding the chemical space of enol silyl ethers: catalytic dicarbofunctionalization enabled by iron catalysis†
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